N'-cyclopentyl-N-(pyridin-2-ylmethyl)oxamide

• IUPAC Name: N'-cyclopentyl-N-(pyridin-2-ylmethyl)oxamide
• InChI: InChI=1S/C13H17N3O2/c17-12(13(18)16-10-5-1-2-6-10)15-9-11-7-3-4-8-14-11/h3-4,7-8,10H,1-2,5-6,9H2,(H,15,17)(H,16,18)
• InChI Key: UNZKMRJPKZCKQO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C(=O)NCC2=CC=CC=N2
• Molecular Formula: C13H17N3O2
• Molecular Weight: 247.29 g/mol

Description

N-cyclopentyl-N-(pyridin-2-ylmethyl)oxamide, also known as CPI-1205, is a small molecule inhibitor that selectively targets the histone methyltransferase enzyme EZH2. EZH2 is a key epigenetic regulator that plays a crucial role in gene expression and cell differentiation. Aberrant EZH2 activity has been implicated in various types of cancer, making it an attractive target for cancer therapy.

Scientific Research Applications

• Synthesis of 2-azaindolizines :Shibahara et al. (2006) describe the synthesis of 2-azaindolizines (imidazo[1,5-a]pyridines) using an iodine-mediated oxidative desulfurization promoted cyclization of N-2-pyridylmethyl thioamides. This method efficiently produces fluorescent compounds through transition-metal-catalyzed cross-coupling reactions, showcasing the compound's role in creating novel fluorescent materials (Shibahara, Kitagawa, Yamaguchi & Murai, 2006).

• Chemical Cyclization of Polyamic Acid :Źurakowska-országh et al. (1980) investigated the chemical cyclization of polyamic acid, obtained from pyromellitic anhydride and benzidine. Using various dehydrating agents, they detected different ratios of isoimide/imide forms in the polymer, suggesting potential applications in polymer chemistry (Źurakowska-országh, Orzeszko & Chreptowicz, 1980).

• Crystal Structure Analysis :Artheswari et al. (2019) analyzed the crystal structure of a N-(pyridin-2-ylmethyl)benzamide derivative, providing insights into the molecular orientation and interactions of similar compounds. Such studies are crucial for understanding the molecular properties that influence reactivity and binding in various applications (Artheswari, Maheshwaran & Gautham, 2019).

• Anticancer and α-Glucosidase Inhibitory Activities :Al-Majid et al. (2019) developed a method for synthesizing 2,6-diaryl-4-oxo-N,N′-di(pyridin-2-yl)cyclohexane-1,1-dicarboxamide, demonstrating its anticancer activities in various cancer cell lines and its α-glucosidase inhibitory activity. This highlights the potential therapeutic applications of derivatives of N'-cyclopentyl-N-(pyridin-2-ylmethyl)oxamide (Al-Majid, Islam, Atef, El-Senduny, Badria, Elshaier, Ali, Barakat & Rahman, 2019).

• Stereochemistry in Synthesis :Jackson et al. (2008) discuss the intramolecular reaction of oxime ethers and cyclopropane diesters to form substituted pyrrolo-isoxazolidines, which are precursors to pyrrolidines. The study showcases the importance of stereochemistry in synthetic pathways, which is essential for designing specific drug molecules (Jackson, Karadeolian, Driega & Kerr, 2008).